Cas no 163719-81-1 (Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate)

Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate is a fluorinated heterocyclic compound featuring a 1,2,4-oxadiazole core with an ester functional group. Its structure combines the stability of the oxadiazole ring with the electronic effects of the 4-fluorophenyl substituent, making it a versatile intermediate in medicinal and agrochemical research. The fluorine moiety enhances lipophilicity and metabolic stability, while the ester group allows for further derivatization. This compound is particularly useful in the synthesis of bioactive molecules, including potential enzyme inhibitors or receptor modulators. Its well-defined reactivity and compatibility with cross-coupling reactions make it a valuable building block in organic and pharmaceutical chemistry.
Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate structure
163719-81-1 structure
Product Name:Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate
CAS No:163719-81-1
MF:C11H9FN2O3
MW:236.199166059494
MDL:MFCD06616910
CID:1027829
PubChem ID:1419107
Update Time:2025-06-08

Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate
    • Ethyl 3-(4-fluorophenyl)-[1,2,4]oxadiazole-5-carboxylate
    • VITAS-BB TBB011381
    • BUTTPARK 157\57-88
    • ART-CHEM-BB B036583
    • TIMTEC-BB SBB013373
    • 3-(4-FLUORO-PHENYL)-[1,2,4]OXADIAZOLE-5-CARBOXYLIC ACID ETHYL ESTER
    • 1,2,4-OXADIAZOLE-5-CARBOXYLIC ACID, 3-(4-FLUOROPHENYL)-, ETHYL ESTER
    • 005374
    • ZERO
    • MFCD06616910
    • 1,2,4-Oxadiazole-5-carboxylic acid,3-(4-fluorophenyl)-,ethyl ester
    • AS-5046
    • STK352162
    • CHEMBL4849096
    • EN300-231606
    • DTXSID80362895
    • A882549
    • SDCCGSBI-0138899.P001
    • AB25354
    • AKOS001727510
    • 163719-81-1
    • Ethyl3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate
    • HMS1604G11
    • CS-0447860
    • DB-351452
    • ZERO/005374
    • ZINC01304688
    • ALBB-020377
    • MDL： MFCD06616910
    • Inchi： 1S/C11H9FN2O3/c1-2-16-11(15)10-13-9(14-17-10)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3
    • InChI Key： BCZQNQXJPMUTQA-UHFFFAOYSA-N
    • SMILES： FC1C=CC(=CC=1)C1=NOC(C(=O)OCC)=N1

Computed Properties

  • Exact Mass: 236.06000
  • Monoisotopic Mass: 236.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 65.2Ų

Experimental Properties

  • PSA: 65.22000
  • LogP: 2.05240

Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate Security Information

  • HazardClass：IRRITANT

Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
047393-5g
Ethyl 3-(4-fluorophenyl)-[1,2,4]oxadiazole-5-carboxylate
 163719-81-1 95%
5g
 ￡384.00 2022-02-28
Fluorochem
047393-10g
Ethyl 3-(4-fluorophenyl)-[1,2,4]oxadiazole-5-carboxylate
 163719-81-1 95%
10g
 ￡640.00 2022-02-28
Alichem
A019122292-5g
Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate
 163719-81-1 95%
5g
 839.95 USD 2021-06-16
Alichem
A019122292-10g
Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate
 163719-81-1 95%
10g
 1,273.61 USD 2021-06-16
Alichem
A019122292-25g
Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate
 163719-81-1 95%
25g
 2,229.76 USD 2021-06-16
Fluorochem
047393-1g
Ethyl 3-(4-fluorophenyl)-[1,2,4]oxadiazole-5-carboxylate
 163719-81-1 95%
1g
 ￡98.00 2022-02-28
TRC
E941010-50mg
ETHYL 3-(4-FLUOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE
 163719-81-1
50mg
 $ 50.00 2022-06-05
TRC
E941010-100mg
ETHYL 3-(4-FLUOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE
 163719-81-1
100mg
 $ 70.00 2022-06-05
TRC
E941010-500mg
ETHYL 3-(4-FLUOROPHENYL)-1,2,4-OXADIAZOLE-5-CARBOXYLATE
 163719-81-1
500mg
 $ 275.00 2022-06-05
Chemenu
CM370491-5g
Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate
 163719-81-1 95%+
5g
 $*** 2023-03-30

Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate Related Literature

163719-81-1 (Ethyl 3-(4-fluorophenyl)-1,2,4-oxadiazole-5-carboxylate) Related Products

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.